Cas no 2216-99-1 (5-Allyl-2-hydroxy-3-methoxybenzoic acid)

5-Allyl-2-hydroxy-3-methoxybenzoic acid structure
2216-99-1 structure
Product Name:5-Allyl-2-hydroxy-3-methoxybenzoic acid
CAS No:2216-99-1
MF:C11H12O4
MW:208.210583686829
CID:2656025
PubChem ID:20152500
Update Time:2025-04-21

5-Allyl-2-hydroxy-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-3-methoxy-5-prop-2-enylbenzoic acid
    • 2-Hydroxy-3-methoxy-5-(prop-2-en-1-yl)benzoic acid
    • 5-Allyl-2-hydroxy-3-methoxybenzoicacid
    • DTXSID40603019
    • 2216-99-1
    • SCHEMBL10627084
    • 5-Allyl-2-hydroxy-3-methoxybenzoic acid
    • 2-Hydroxy-3-methoxy-5-(2-propenyl)benzoic acid
    • Inchi: 1S/C11H12O4/c1-3-4-7-5-8(11(13)14)10(12)9(6-7)15-2/h3,5-6,12H,1,4H2,2H3,(H,13,14)
    • InChI Key: DBXLLKFZSNRRLF-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C(=O)O)C=C(C=1)CC=C)O

Computed Properties

  • Exact Mass: 208.07355886g/mol
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 66.8Ų

5-Allyl-2-hydroxy-3-methoxybenzoic acid Pricemore >>

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